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Compound of Interest

Compound Name: 4-Hydroxy-4-phenylbutan-2-one

Cat. No.: B3053436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 4-hydroxy-
4-phenylbutan-2-one (CAS No. 5381-93-1). It is intended for informational purposes for a

technical audience and should not be considered a substitute for a formal Safety Data Sheet

(SDS) provided by a supplier. A comprehensive official SDS was not found in the public domain

during the compilation of this guide; much of the specific quantitative safety and toxicological

data for this compound is not available.[1][2][3][4] Users should always consult the SDS

provided with the purchased product and adhere to all institutional and regulatory safety

protocols.

Chemical Identification
This guide pertains to 4-hydroxy-4-phenylbutan-2-one. It is crucial to distinguish this

compound from the isomeric and more widely documented 4-(4-hydroxyphenyl)-2-butanone

(Raspberry Ketone, CAS No. 5471-51-2).
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Identifier Data

Chemical Name 4-hydroxy-4-phenylbutan-2-one[1][3][5]

Synonyms
1-Phenyl-1-hydroxybutan-3-one, 2-Butanone, 4-

hydroxy-4-phenyl-[1]

CAS Number 5381-93-1[1][2][3][5][6][7]

Molecular Formula C₁₀H₁₂O₂[1][6][7]

Molecular Weight 164.20 g/mol [6]

Structure CC(=O)CC(C1=CC=CC=C1)O[6]

Hazard Identification and Classification
As of this review, a consensus GHS classification for 4-hydroxy-4-phenylbutan-2-one is not

available in the referenced public safety documents. Multiple sources explicitly state that data

for a formal classification is unavailable.[1][2][3][4] However, based on its chemical structure (a

β-hydroxy ketone), potential for skin and eye irritation should be assumed.[5] One supplier

notes it as a hazardous material for shipping purposes.[6]

Precautionary Approach: In the absence of specific data, it is prudent to handle this compound

with the care required for a substance of unknown toxicity. Researchers should assume it may

be harmful if swallowed, inhaled, or comes into contact with skin.

Physical and Chemical Properties
Quantitative physical and chemical data for 4-hydroxy-4-phenylbutan-2-one is sparse. The

following table summarizes the available information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lookchem.com/404.htm
https://www.guidechem.com/msds/5381-93-1.html
https://www.benchchem.com/product/B3053436
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://en.xixisys.com/sds/pro/5381-93-1
https://www.guidechem.com/msds/5381-93-1.html
https://www.benchchem.com/product/B3053436
https://www.chemscene.com/5381-93-1.html
https://www.achemblock.com/x186673-4-hydroxy-4-phenyl-2-butanone.html
https://www.lookchem.com/404.htm
https://www.chemscene.com/5381-93-1.html
https://www.achemblock.com/x186673-4-hydroxy-4-phenyl-2-butanone.html
https://www.chemscene.com/5381-93-1.html
https://www.chemscene.com/5381-93-1.html
https://www.benchchem.com/product/b3053436?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://en.xixisys.com/sds/pro/5381-93-1
https://www.guidechem.com/msds/5381-93-1.html
https://wap.guidechem.com/encyclopedia/2-butanone-4-hydroxy-4-phenyl--dic648242.html
https://www.benchchem.com/product/B3053436
https://www.chemscene.com/5381-93-1.html
https://www.benchchem.com/product/b3053436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Appearance Data Not Available [1]

Boiling Point Data Not Available [1]

Melting Point Data Not Available [1]

Flash Point Data Not Available [1]

Density Data Not Available [1]

Purity
≥95% - ≥98% (as supplied by

vendors)
[6][7]

Handling, Storage, and Personal Protective
Equipment (PPE)
Based on general laboratory safety principles for chemicals of unknown toxicity, the following

measures are recommended.[2]

Handling
Handle in a well-ventilated place, preferably within a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[2]

Avoid the formation and inhalation of dust, aerosols, mists, or vapors.[2][3]

Use non-sparking tools and prevent electrostatic discharge.[2]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

Store under an inert atmosphere.

Keep away from incompatible materials and foodstuff containers.[2]

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[2]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use. Wear fire/flame resistant and impervious clothing.[2]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits (if any), or for emergency situations, use a NIOSH-

approved respirator.

First Aid and Emergency Procedures
The following first-aid measures are based on general chemical handling guidelines.[2][3]

Exposure Route First Aid Measures

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

Seek medical attention.[2][3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids open. Seek

immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[2][3]

Toxicological Information
No quantitative toxicological data (e.g., LD₅₀, LC₅₀) or specific study results for 4-hydroxy-4-
phenylbutan-2-one were found in the reviewed sources. The toxicological properties have not

been fully investigated.

Experimental Protocols and Workflows
Due to the lack of specific safety studies for this compound, this section outlines a generalized

workflow for the initial hazard assessment of a novel or poorly characterized chemical, which

would be applicable to 4-hydroxy-4-phenylbutan-2-one.

General Hazard Assessment Workflow
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Phase 1: In Silico & In Vitro Assessment

Phase 2: Preliminary In Vivo Assessment (if warranted)

Phase 3: Risk Characterization & SDS Development

Literature Review &
Data Gap Analysis

QSAR Modeling
(Toxicity Prediction)

In Vitro Cytotoxicity Assay
(e.g., Neutral Red Uptake)

In Vitro Genotoxicity Assay
(e.g., Ames Test, Micronucleus Test)

Acute Oral Toxicity Study
(e.g., OECD 423)

If cytotoxic If genotoxic

Dose-Response Assessment

Skin & Eye Irritation Study
(e.g., OECD 404, 405)

Risk Characterization

Exposure Assessment

GHS Classification &
SDS Authoring

Click to download full resolution via product page

Caption: Generalized workflow for chemical hazard identification and risk assessment.

Accidental Spill Response Protocol
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Spill Detected

Evacuate Immediate Area
& Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Remove All Ignition Sources

Contain Spill with
Inert Absorbent Material

Collect & Place in
Sealed Container for Disposal

Clean Spill Area
with Appropriate Solvent

Dispose of Waste According to
Institutional & Local Regulations

Click to download full resolution via product page

Caption: Logical flow for responding to an accidental chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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